Cas no 10001-54-4 (3-propan-2-yl-1,2,3-benzotriazin-4-one)
10001-54-4 structure
Product Name:3-propan-2-yl-1,2,3-benzotriazin-4-one
CAS No:10001-54-4
MF:C10H11N3O
MW:189.213841676712
CID:1124234
PubChem ID:589606
Update Time:2025-04-20
3-propan-2-yl-1,2,3-benzotriazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-propan-2-yl-1,2,3-benzotriazin-4-one
- HMS2405I10
- 3-Isopropyl-benzotriazine-4-one
- 3-isopropyl-3H-benzo[d][1,2,3]triazin-4-one
- ZINC00482074
- 3-Isopropyl-1,2,3-benzotriazin-4(3H)-on
- MLS000543580
- 3-(i-Propyl)-1,2,3-benzotriazin-4-on
- 3-Isopropyl-1,2,3-benzotriazin-4(3H)-one
- MCULE-6827233340
- AK-830/13217059
- CTK0G9167
- AC1LBV98
- HMS2405I10; 3-Isopropyl-benzotriazine-4-one; 3-isopropyl-3H-benzo[d][1,2,3]triazin-4-one; ZINC00482074; 3-Isopropyl-1,2,3-benzotriazin-4(3H)-on; MLS000543580; 3-(i-Propyl)-1,2,3-benzotriazin-4-on; 3-Isopropyl-1,2,3-benzotriazin-4(3H)-one; MCULE-6827233340; AK-830/13217059; CTK0G9167; AC1LBV98;
- SMR000164143
- CHEMBL1311791
- CS-0439537
- 10001-54-4
- DTXSID70343411
- 3-Isopropylbenzo[d][1,2,3]triazin-4(3H)-one
- 3-Isopropyl-1,2,3-benzotriazin-4(3H)-one #
- SCHEMBL13831514
- YDSIMHXQKSAODI-UHFFFAOYSA-N
-
- Inchi: 1S/C10H11N3O/c1-7(2)13-10(14)8-5-3-4-6-9(8)11-12-13/h3-7H,1-2H3
- InChI Key: YDSIMHXQKSAODI-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2N=NN1C(C)C
Computed Properties
- Exact Mass: 189.09033
- Monoisotopic Mass: 189.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 45Ų
Experimental Properties
- PSA: 45.03
- LogP: 1.37240
3-propan-2-yl-1,2,3-benzotriazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR962572-1g |
3-Isopropylbenzo[d][1,2,3]triazin-4(3H)-one |
10001-54-4 | 95% | 1g |
£200.00 | 2023-09-01 |
3-propan-2-yl-1,2,3-benzotriazin-4-one Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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